Benz-3,1-oxazine-2,4-dione, 1-pentyl-

• CAS No.: 57384-48-2
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 1-pentyl-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C13H15NO3/c1-2-3-6-9-14-11-8-5-4-7-10(11)12(15)17-13(14)16/h4-5,7-8H,2-3,6,9H2,1H3
• InChI Key: JRKZMGQUTSBYPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=CC=CC=C2C(=O)OC1=O

Description

Benz-3,1-oxazine-2,4-dione, 1-pentyl- is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,1-Benzoxazin-2,4-(1H)-dione (1.0 g, 6.13 mmol) was dissolved in N,N-dimethylformamide (10 ml), 60% sodium hydride (0.296 g, 7.39 mmol) was added under ice-cooling, and the mixture was stirred at room temperature for 1 hr. 1-Iodopentane (0.97 ml, 7.32 mmol) was added, and the mixture was stirred at room temperature for 2 hr. Ethyl acetate was added to the reaction mixture, the mixture was washed with water, and the organic layer was dried over sodium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate) to give 1-pentyl-3,1-benzoxazin-2,4-(1H)-dione (0.634 g, 2.72 mmol, yield 44%).